Cas no 474417-42-0 (Piperazine, 3-methyl-1-(2-pyridinyl)-, (3S)- (9CI))
474417-42-0 structure
Product name:Piperazine, 3-methyl-1-(2-pyridinyl)-, (3S)- (9CI)
Piperazine, 3-methyl-1-(2-pyridinyl)-, (3S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 3-methyl-1-(2-pyridinyl)-, (3S)- (9CI)
- (3S)-3-methyl-1-pyridin-2-ylpiperazine
- (3S)-3-methyl-1-(2-pyridinyl)piperazine
- (3S)-3-Methyl-1-(2-pyridinyl)-piperazine
- (3S)-3-methyl-1-(pyridin-2-yl)piperazine
- (3S)-3-METHYL-1-(PYRIDIN-2-YL)-PIPERAZINE
- (3S)-3-methyl-1-pyridin-2-yl-piperazine
- (S)-3-methyl-1-(pyridin-2-yl)piperazine
- AC1LU37T
- AG-F-61417
- CTK4I9976
- M67441
- SureCN234735
- JOONLELIXITVDH-VIFPVBQESA-N
- SCHEMBL234735
- 474417-42-0
- DTXSID60364059
- AKOS006310879
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- Inchi： InChI=1S/C10H15N3/c1-9-8-13(7-6-11-9)10-4-2-3-5-12-10/h2-5,9,11H,6-8H2,1H3/t9-/m0/s1
- InChI Key： JOONLELIXITVDH-VIFPVBQESA-N
- SMILES： CC1CN(CCN1)C2=CC=CC=N2
Computed Properties
- Exact Mass: 177.126597491g/mol
- Monoisotopic Mass: 177.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 28.2Ų
Piperazine, 3-methyl-1-(2-pyridinyl)-, (3S)- (9CI) Related Literature
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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2. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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8. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
474417-42-0 (Piperazine, 3-methyl-1-(2-pyridinyl)-, (3S)- (9CI)) Related Products
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